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Compound of Interest

Compound Name: 3,5-Difluoropropiophenone

Cat. No.: B1345727 Get Quote

3,5-Difluoropropiophenone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,

structure, and available experimental data for 3,5-Difluoropropiophenone. It is intended to

serve as a valuable resource for professionals in research, development, and academia who

are interested in utilizing this compound in their work.

Chemical Structure and Identification
3,5-Difluoropropiophenone is an aromatic ketone characterized by a propiophenone core

with two fluorine atoms substituted at the 3 and 5 positions of the phenyl ring.
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Identifier Value

IUPAC Name 1-(3,5-difluorophenyl)propan-1-one

CAS Number 135306-45-5

Molecular Formula C₉H₈F₂O

SMILES CCC(=O)C1=CC(=CC(=C1)F)F

InChI
InChI=1S/C9H8F2O/c1-2-9(12)6-3-7(10)5-

8(11)4-6/h3-5H,2H2,1H3

InChIKey FVDQWXARVQADKN-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physicochemical properties of 3,5-Difluoropropiophenone is presented

below. These properties are essential for understanding the compound's behavior in various

experimental and applied settings.

Property Value Source

Molecular Weight 170.16 g/mol [1]

Appearance Colorless crystalline solid [2]

Melting Point 45-47 °C [2]

Boiling Point 82 °C at 10 mmHg N/A

Density 1.166 ± 0.06 g/cm³ (Predicted) N/A

Solubility

Good solubility in organic

solvents such as alcohols,

ethers, and ketones.[2]

N/A

Stability

Stable at room temperature;

decomposes at high

temperatures.[2]

N/A
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Experimental Protocols
Synthesis via Friedel-Crafts Acylation
A plausible method for the synthesis of 3,5-Difluoropropiophenone is the Friedel-Crafts

acylation of 1,3-difluorobenzene with propionyl chloride, catalyzed by a Lewis acid such as

aluminum chloride. While a specific protocol for this exact compound is not readily available in

the literature, the following procedure is adapted from a well-established protocol for a similar

isomer.[3]

Reaction Scheme:

1,3-Difluorobenzene + Propionyl Chloride --(AlCl₃)--> 3,5-Difluoropropiophenone

Materials:

1,3-Difluorobenzene

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Ice

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred mixture of 1,3-difluorobenzene and anhydrous aluminum chloride in a suitable

reaction vessel, slowly add propionyl chloride dropwise. The temperature should be

maintained at a low level, for instance, by using an ice bath.

After the addition is complete, allow the mixture to stir at room temperature or gentle heat

(e.g., 50-55 °C) for several hours to ensure the reaction goes to completion.
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Cool the reaction mixture and cautiously pour it into a beaker containing a mixture of crushed

ice and water to quench the reaction and decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash them with water, followed by a brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by vacuum distillation or column chromatography

to yield pure 3,5-Difluoropropiophenone.
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Synthesis Workflow for 3,5-Difluoropropiophenone

Reaction Setup

Reaction

Workup

Purification

1,3-Difluorobenzene +
Anhydrous AlCl3

Friedel-Crafts Acylation
(Stirring, controlled temp)

Propionyl Chloride

Add dropwise

Quench with Ice/Water

Extract with CH2Cl2

Wash Organic Layers

Dry over MgSO4

Solvent Evaporation

Vacuum Distillation or
Column Chromatography

Pure 3,5-Difluoropropiophenone
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Proposed Mass Spectrometry Fragmentation Pathway

Molecular Ion
C9H8F2O+
m/z = 170

[M - C2H5]+
m/z = 141

α-cleavage

- C2H5•

[C6H3F2]+
m/z = 113

Decarbonylation

- CO
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Logical Relationships of Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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